Cas no 943107-19-5 (1'-Ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine)
1'-Ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1'-ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine
- 1'-Ethyl-5'-methyl-1'H,2H-[3,4'-bipyrazol]-5-amine
- FCH863433
- BBL022412
- STK282924
- H8674
- 1-ethyl-5-methyl-1h,2h-3,4-bipyrazol-5-amine
- 5-(1-ethyl-5-methylpyrazol-4-yl)-1H-pyrazol-3-amine
- 5-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1H-pyrazol-3-amine
- 1'-Ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine
-
- Inchi: 1S/C9H13N5/c1-3-14-6(2)7(5-11-14)8-4-9(10)13-12-8/h4-5H,3H2,1-2H3,(H3,10,12,13)
- InChI Key: DLTSMRXZVGQMCC-UHFFFAOYSA-N
- SMILES: N1(CC)C(C)=C(C=N1)C1=CC(N)=NN1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 198
- Topological Polar Surface Area: 72.5
1'-Ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1'-Ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B441318-50mg |
1'-ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine |
943107-19-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B441318-100mg |
1'-ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine |
943107-19-5 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B441318-500mg |
1'-ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine |
943107-19-5 | 500mg |
$ 320.00 | 2022-06-07 | ||
| Chemenu | CM530444-1g |
1'-Ethyl-5'-methyl-1'H,2H-[3,4'-bipyrazol]-5-amine |
943107-19-5 | 97% | 1g |
$297 | 2022-06-09 | |
| Crysdot LLC | CD11007435-1g |
1'-Ethyl-5'-methyl-1'H,2H-[3,4'-bipyrazol]-5-amine |
943107-19-5 | 97% | 1g |
$297 | 2024-07-19 |
1'-Ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
Additional information on 1'-Ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine
Introduction to 1'-Ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine (CAS No. 943107-19-5) in Modern Chemical and Pharmaceutical Research
The compound 1'-Ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine, identified by the CAS number 943107-19-5, represents a significant advancement in the realm of heterocyclic chemistry and pharmaceutical innovation. This bipyrazole derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The bipyrazole core, characterized by its rigid bicyclic framework, serves as a privileged scaffold in drug discovery, offering a versatile platform for modulating biological targets.
Recent studies have highlighted the pharmacological significance of bipyrazole derivatives, particularly in the development of small-molecule inhibitors targeting enzymes and receptors involved in critical pathological processes. The presence of both ethyl and methyl substituents in 1'-Ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine introduces specific steric and electronic properties that can fine-tune its interactions with biological macromolecules. This compound has been explored in vitro for its potential role in inhibiting kinases and other enzymes implicated in cancer progression, inflammation, and neurodegenerative disorders.
The synthesis of 1'-Ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The construction of the bipyrazole ring system typically requires multi-step sequences involving condensation reactions, cyclization processes, and functional group modifications. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance the efficiency and yield of these synthetic pathways. These advancements underscore the importance of 1'-Ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine as a model compound for studying reaction mechanisms and developing novel synthetic strategies.
In the context of drug development, the biological activity of 1'-Ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine has been systematically evaluated through high-throughput screening (HTS) and structure-based drug design (SBDD) approaches. Preliminary findings suggest that this compound exhibits promising binding affinity to certain protein targets, making it a candidate for further optimization into lead compounds. The amine substituent at the 5-position provides a handle for derivatization via peptide coupling or nucleophilic substitution reactions, enabling the creation of libraries of analogs with tailored pharmacological profiles.
The role of computational chemistry in elucidating the structureactivity relationships (SAR) of 1'-Ethyl-5'-methyl-1'H,2H-3,4 '-bipyrazol -5 -amine cannot be overstated. Molecular docking simulations have been utilized to predict binding modes and energetics with target proteins such as kinases and transcription factors. These computational studies not only accelerate the design process but also provide insights into key interactions that dictate biological activity. Furthermore, quantum mechanical calculations have been applied to understand electronic transitions and spectroscopic properties relevant to potential therapeutic applications.
From a medicinal chemistry perspective, 1 '-Ethyl -5 '-methyl -1' H ,2 H -3 ,4 '-bipyrazol -5 -amine exemplifies how structural diversification can lead to novel pharmacophores with therapeutic potential. The bipyrazole moiety is known for its ability to engage multiple binding pockets within biological targets due to its planar aromatic system and flexible substituents. The ethyl and methyl groups contribute to hydrophobic interactions while maintaining overall solubility characteristics suitable for oral administration or other routes of delivery. Such features make this compound an attractive candidate for further exploration in preclinical studies.
The chemical stability and metabolic fate of 1 '-Ethyl -5 '-methyl -1' H ,2 H -3 ,4 '-bipyrazol -5 -amine are critical considerations in its development as a pharmaceutical agent. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to characterize its molecular structure under various conditions. Metabolic studies using liver microsomes indicate that this compound undergoes biotransformation via cytochrome P450-mediated pathways but exhibits moderate resistance to oxidative degradation compared to simpler heterocycles.
The synthesis scalability of 1 '-Ethyl -5 '-methyl -1' H ,2 H -3 ,4 '-bipyrazol -5 -amine is another factor that influences its industrial applicability. Process optimization efforts have focused on streamlining synthetic routes while minimizing byproduct formation through green chemistry principles such as catalytic hydrogenation or solvent-free reactions where feasible. Continuous flow chemistry has emerged as an effective approach for producing this compound at larger scales with improved reproducibility and reduced environmental impact.
In conclusion, 1 '-Ethyl -5 '-methyl -1' H ,2 H -3 ,4 '-bipyrazol -5 -amine (CAS No . 943107 . 19 . 5 ) represents a compelling example of how advances in synthetic chemistry intersect with pharmacological discovery . Its unique structural attributes combined with promising preclinical data position it as a valuable asset in ongoing efforts toward developing next-generation therapeutics . As research continues into new applications for bipyrazole derivatives , compounds like this will undoubtedly play an integral role shaping future directions within chemical biology pharmaceuticals .
943107-19-5 (1'-Ethyl-5'-methyl-1'H,2H-3,4'-bipyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)